A facile route for preparing rhabdophane rare earth phosphate nanorods

Journal of Materials Chemistry Pub Date: 2006-01-23 DOI: 10.1039/B517179B

Abstract

Lanthanum orthophosphate nanorods with typical dimensions of 8 nm in diameter and 80 nm in length were prepared simply by mixing NaH2PO4 and LaCl3 aqueous solutions in an oil bath of 100 °C. Eu3+- and Ce3+-doped nanorods were also be prepared in a similar way by introducing Eu3+ and Ce3+ ions, respectively, into the reaction systems. TEM (transmission electron microscope) and XRD (X-ray diffraction) results revealed that the above-mentioned lanthanide orthophosphate nanorods possessed a rhabdophane-type structure. Compositional analysis by X-ray photoelectron spectroscopy demonstrated that LaPO4 nanorods had an anion-rich surface, which might be the main reason for their colloidal stabilities. The appearance of radiating aggregates during the early stage of the precipitation reactions and their pH dependent morphologies indicated that the formation of lanthanide orthophosphate nanorods was mainly governed by the growth nature of hexagonal LaPO4. The optical measurements indicated that LaPO4 ∶ Ce3+ with the rhabdophane structure has stronger electron–phonon coupling than monazite-type. The fluorescence quantum yield of LaPO4 ∶ Ce3+ nanorods was estimated to be 35%. In comparison with rhabdophane nanoparticles, the strongest emission of the Eu3+-doped nanorods originates from the 5D0 to 7F1 transition rather than 5D0 to 7F2. This may be attributed to the nature of the 1D structure as well as the lattice distortions in the nanorods.

Graphical abstract: A facile route for preparing rhabdophane rare earth phosphate nanorods
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